Cas no 2228703-58-8 (1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentane-1-carboxylic acid
• CAS No: 2228703-58-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5899486
• PubChem ID: 165687576
• Update Time: 2025-10-19

1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentane-1-carboxylic acid
• 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentane-1-carboxylic acid
• EN300-1747151
• 2228703-58-8

• Inchi： 1S/C12H13N3O2/c16-11(17)12(4-1-2-5-12)9-8-10-13-6-3-7-15(10)14-9/h3,6-8H,1-2,4-5H2,(H,16,17)
• InChI Key： HWVUHUULEPFAPL-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C3N=CC=CN3N=2)CCCC1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5Ų

Additional information on 1-{pyrazolo1,5-apyrimidin-2-yl}cyclopentane-1-carboxylic acid

1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentane-1-carboxylic acid: A Novel Scaffold in Medicinal Chemistry

CAS No. 2228703-58-8 represents a unique molecular framework that has garnered significant attention in recent years due to its potential applications in drug discovery and biological activity. This compound, specifically 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentane-1-carboxylic acid, is a derivative of a pyrazolo[1,5-a]pyrimidine core linked to a cyclopentane ring through a carboxylic acid moiety. The structural complexity of this molecule makes it a promising candidate for targeted therapy and pharmacological research.

Recent studies have highlighted the pyrazolo[1,5-a]pyrimidine scaffold as a versatile platform for developing small molecule inhibitors. The cyclopentane-1-carboxylic acid fragment contributes to the molecule's stability and solubility, which are critical factors in drug formulation. Researchers have utilized advanced computational methods to predict the binding affinity of this compound with various protein targets, including kinase enzymes and ion channels.

One of the most notable advancements in this field is the synthesis of 1-{pyrazolo[1,5-a]pyrimidin-2-y}cyclopentane-1-carboxylic acid through a green chemistry approach. This method not only reduces environmental impact but also enhances the scalability of the synthesis process. The use of asymmetric catalysis has been pivotal in achieving the desired stereochemistry, which is crucial for biological activity.

Experimental data from in vitro studies have demonstrated that this compound exhibits selective inhibition of specific signaling pathways. For instance, it has shown potential in modulating MAPK signaling, which is implicated in various neurodegenerative diseases. These findings suggest that 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentane-1-carboxylic acid could be a valuable tool for targeted therapy in neurological disorders.

Further research has focused on the pharmacokinetic properties of this compound. Studies indicate that it has favorable oral bioavailability and a prolonged half-life, which are essential for chronic disease management. The carboxylic acid group also plays a role in drug metabolism, influencing its clearance rate and potential side effects.

Collaborative efforts between academia and pharmaceutical companies have led to the exploration of this compound in clinical trials. Early-phase studies are evaluating its efficacy in treating inflammatory conditions and metabolic disorders. The pyrazolo[1,5-a]pyrimidine core has been shown to interact with cytochrome P450 enzymes, which is a critical consideration for drug safety.

Advancements in high-throughput screening have accelerated the identification of 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentane-1-carboxylic acid as a lead compound. These techniques allow for rapid assessment of its binding affinity and selectivity against a wide range of targets. This approach has significantly reduced the time and cost associated with drug discovery.

Additionally, the structure-activity relationship (SAR) analysis of this compound has provided insights into optimizing its biological activity. Modifications to the cyclopentane ring and the pyrazolo[1,5-a]pyrimidine core have been explored to enhance its therapeutic index. These studies underscore the importance of chemical diversity in drug development.

Environmental and safety considerations are also being addressed in the development of this compound. The green synthesis methods employed minimize the use of hazardous reagents and solvents, aligning with sustainable chemistry goals. This approach not only reduces the ecological footprint but also ensures compliance with regulatory standards for pharmaceutical production.

In conclusion, 1-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopentane-1-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structure and potential applications in targeted therapy make it a promising candidate for further clinical research. Ongoing studies are expected to provide more insights into its pharmacological profile and therapeutic potential.